Cas no 105949-22-2 (6-chloro-8-prop-1-en-2-yl-[1,2,4]triazolo[4,3-b]pyridazine)

• Product Name: 6-chloro-8-prop-1-en-2-yl-[1,2,4]triazolo[4,3-b]pyridazine
• CAS No: 105949-22-2
• MF: C₈H₇ClN₄
• MW: 194.620979547501
• CID: 1163768
• PubChem ID: 13567311
• Update Time: 2025-04-20

6-chloro-8-prop-1-en-2-yl-[1,2,4]triazolo[4,3-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-8-prop-1-en-2-yl-[1,2,4]triazolo[4,3-b]pyridazine
• AGN-PC-00N3OH
• ACMC-20m9a8
• CTK0G4320
• 6-chloro-8-(1'-methylethenyl)1,2,4-triazolo&lt
• 4,3-b&gt
• pyridazine
• 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-8-(1-methylethenyl)-
• AGN-PC-00N3OH; ACMC-20m9a8; CTK0G4320; 6-chloro-8-(1'-methylethenyl)1,2,4-triazolo< 4,3-b> pyridazine; 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-8-(1-methylethenyl)-;
• DTXSID30543995
• 105949-22-2
• 6-Chloro-8-(prop-1-en-2-yl)[1,2,4]triazolo[4,3-b]pyridazine

• Inchi： 1S/C8H7ClN4/c1-5(2)6-3-7(9)12-13-4-10-11-8(6)13/h3-4H,1H2,2H3
• InChI Key： UVUNKYMVBCEHNH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C)C)C2=NN=CN2N=1

Computed Properties

• Exact Mass: 194.03611
• Monoisotopic Mass: 194.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.08
• LogP: 1.81080